Cas no 1261870-99-8 (3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine)

• Product Name: 3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine
• CAS No: 1261870-99-8
• MF: C₁₉H₁₁F₆NO
• MW: 383.287165880203
• CID: 4920560
• Update Time: 2025-08-05

3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine

• Inchi： 1S/C19H11F6NO/c20-18(21,22)14-5-1-11(2-6-14)13-9-16(17(27)26-10-13)12-3-7-15(8-4-12)19(23,24)25/h1-10H,(H,26,27)
• InChI Key： AXNDFGKXWZNCAA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(NC=C(C=1)C1C=CC(C(F)(F)F)=CC=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 617
• XLogP3: 4.8
• Topological Polar Surface Area: 29.1

Additional information on 3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine

Introduction to 3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine (CAS No. 1261870-99-8)

3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine, identified by its Chemical Abstracts Service number (CAS No. 1261870-99-8), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including hydroxyl and trifluoromethyl substituents, imparts unique chemical properties that make it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine consists of a central pyridine ring substituted at the 3 and 5 positions with phenyl groups, each further modified with a trifluoromethyl group at the 4 position. The hydroxyl group at the 2 position adds another layer of reactivity, enabling diverse chemical transformations and interactions with biological targets. This structural complexity not only contributes to the compound's distinct physicochemical properties but also opens up numerous possibilities for its utilization in synthetic chemistry and pharmacological studies.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. The trifluoromethyl group, a common feature in many bioactive molecules, is known for its ability to enhance metabolic stability and binding affinity to biological targets. The incorporation of this group into the phenyl rings of 3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine is likely to contribute to its efficacy in modulating biological pathways relevant to various diseases.

The hydroxyl group at the 2 position of the pyridine ring provides a site for further functionalization, allowing chemists to explore different derivatives with tailored properties. This flexibility makes 3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine a versatile building block for the synthesis of more complex molecules. Researchers have leveraged this compound in the development of novel therapeutic agents targeting areas such as oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine is its potential as an intermediate in the synthesis of more advanced pharmaceuticals. The combination of electron-withdrawing trifluoromethyl groups and electron-donating hydroxyl groups creates a balance that can influence both the solubility and bioavailability of derived compounds. This balance is crucial for developing drugs that can effectively reach their target sites within the body while minimizing side effects.

The compound's structural features also make it an attractive candidate for computational studies aimed at understanding its interactions with biological receptors. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, have been employed to predict how 3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine might bind to specific proteins or enzymes. These studies provide valuable insights into its potential pharmacological activity and help guide the design of more effective derivatives.

In clinical research, 3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine has been investigated for its potential therapeutic benefits in several disease models. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural motifs are reminiscent of molecules known to interact with receptors implicated in neurological disorders, suggesting potential applications in neuropharmacology.

The synthesis of 3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of trifluoromethyl groups typically requires specialized reagents and conditions to ensure high yield and purity. Despite these challenges, the compound's unique properties make it a rewarding target for synthetic chemists seeking to develop innovative drug candidates.

The growing body of research on 3,5-Bis(4-(trifluoromethyl)phenyl)-2-hydroxypyridine underscores its importance as a versatile scaffold in pharmaceutical development. As our understanding of biological mechanisms continues to evolve, compounds like this one will play an increasingly critical role in addressing complex diseases through targeted therapy. Future studies are likely to explore new derivatives and applications, further solidifying their place in the landscape of modern drug discovery.